[(2-methoxy-5-nitrophenyl)methyl](methyl)amine

• IUPAC Name: 1-(2-methoxy-5-nitrophenyl)-N-methylmethanamine
• InChI: InChI=1S/C9H12N2O3/c1-10-6-7-5-8(11(12)13)3-4-9(7)14-2/h3-5,10H,6H2,1-2H3
• InChI Key: VAJJOOCTYZKXHF-UHFFFAOYSA-N
• Canonical SMILES: CNCC1=C(C=CC(=C1)[N+](=O)[O-])OC
• Molecular Formula: C9H12N2O3
• Molecular Weight: 196.20 g/mol

Description

2-(Methoxy-5-nitrophenyl)methyl(methyl)amine, commonly known as MNNM, is a widely used reagent in scientific research. It has a wide range of applications in biochemistry and physiology, and is used in many laboratory experiments for its unique properties.

Mechanism of Action

MNNM acts as a nucleophile in various reactions, and can form covalent bonds with electrophiles. It can also act as a base, and can be used to deprotonate acids. In addition, MNNM can be used as a reducing agent in some reactions.
Biochemical and Physiological Effects
MNNM is a stable compound and is not known to have any adverse biochemical or physiological effects. It is not toxic to humans or animals, and is not known to be an irritant or allergen.

Advantages and Limitations for Lab Experiments

MNNM has several advantages for laboratory experiments. It is a stable compound, and can be stored for long periods of time without degradation. It is also relatively inexpensive, and can be easily synthesized from readily available starting materials. However, it is hygroscopic, and must be stored in a dry environment. In addition, it is sensitive to light and air, and must be handled with care.

Future Directions

MNNM has a wide range of applications in scientific research, and there are a number of potential future directions. It could be used in the synthesis of new pharmaceuticals, polymers, and materials. It could also be used as a catalyst in more complex reactions, such as the synthesis of complex natural products. In addition, it could be used in the synthesis of new dyes and pigments. Finally, it could be used to create new materials with unique properties, such as biodegradable plastics.

Synthesis Methods

MNNM is synthesized by a reaction between 5-nitro-2-methoxyphenol and methyl amine. The reaction is carried out in aqueous solution at room temperature and the product is isolated by precipitation. The yield of the reaction is usually high, and the product can be purified by recrystallization. The synthesized MNNM is a white crystalline solid with a melting point of 170-175°C.

Scientific Research Applications

MNNM is widely used in scientific research for its unique properties. It is used in the synthesis of a range of organic compounds, including pharmaceuticals and natural products. It is also used in the synthesis of polymers, dyes, and other materials. In addition, it is used as a catalyst in various reactions, such as the Diels-Alder reaction and the Wittig reaction.